Cas no 2640879-07-6 (8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• CAS No: 2640879-07-6
• MF: C₁₇H₂₁N₃O₆S
• MW: 395.430143117905
• CID: 5315413
• PubChem ID: 155799782
• Update Time: 2025-06-28

8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-Morpholinylsulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• AKOS040727216
• 8-(morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• F6764-7550
• 2640879-07-6
• 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C17H21N3O6S/c21-15-17(26-16(22)20(15)14-4-2-1-3-5-14)6-8-18(9-7-17)27(23,24)19-10-12-25-13-11-19/h1-5H,6-13H2
• InChI Key： ODWUBYLHCRIFKL-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CCC2(C(N(C3C=CC=CC=3)C(=O)O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 395.11510657g/mol
• Monoisotopic Mass: 395.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.4±60.0 °C(Predicted)
• pka: -0.80±0.20(Predicted)

Additional information on 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

Research Briefing on 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione (CAS: 2640879-07-6)

The compound 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione (CAS: 2640879-07-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for drug discovery.

The synthesis of 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione involves a multi-step process that includes the introduction of the morpholine sulfonyl moiety and the formation of the spirocyclic core. Researchers have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural complexity and functional groups contribute to its ability to interact with various biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways.

Recent pharmacological evaluations have demonstrated that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are critical targets in cancer and autoimmune diseases. In vitro studies have shown promising results in cell-based assays, with significant reductions in pro-inflammatory cytokine production and tumor cell proliferation. These findings suggest potential applications in oncology and immunology, although further in vivo studies are required to validate its efficacy and safety profiles.

Mechanistic studies have revealed that 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione acts through a dual mechanism: it inhibits key signaling pathways such as NF-κB and MAPK, while also modulating oxidative stress responses. This dual action makes it a compelling candidate for multifactorial diseases like rheumatoid arthritis and Alzheimer's disease. Computational modeling and molecular docking studies have further elucidated its binding interactions with target proteins, providing a structural basis for its bioactivity.

Despite its promising attributes, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is focused on structural modifications to enhance its drug-like characteristics while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 8-(Morpholine-4-sulfonyl)-3-phenyl-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione represents a novel and versatile scaffold with significant potential in drug discovery. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for ongoing research. Future studies will likely explore its applications in additional disease models and further refine its pharmacological profile to facilitate clinical translation.